Cas no 1506267-75-9 (2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID)

• Product Name: 2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID
• CAS No: 1506267-75-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 4602865
• PubChem ID: 81423276
• Update Time: 2025-07-23

2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxylic acid, 2-amino-5,6,7,8-tetrahydro-
• 2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID

• Inchi： 1S/C9H11N3O2/c10-9-11-4-6-3-5(8(13)14)1-2-7(6)12-9/h4-5H,1-3H2,(H,13,14)(H2,10,11,12)
• InChI Key： RRIUEYSRNRECET-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(O)=O)CC2)=CN=C1N

Additional information on 2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID

Introduction to 2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLINE-6-CARBOXYLIC ACID (CAS No. 1506267-75-9)

2-Amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1506267-75-9, belongs to the quinazoline derivatives, a class of molecules widely studied for their pharmacological properties. Quinazoline scaffolds are known for their role in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents. The unique structural features of 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid, particularly the presence of both amino and carboxylic acid functional groups, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound’s molecular structure consists of a six-membered aromatic ring fused with a piperazine-like moiety, which contributes to its potential interactions with biological targets. The carboxylic acid group at the 6-position provides a site for further functionalization, enabling the attachment of various substituents that can modulate biological activity. This flexibility has made 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid a popular building block in drug discovery programs.

In recent years, there has been growing interest in quinazoline derivatives as scaffolds for developing novel therapeutic agents. Several studies have highlighted the importance of optimizing the substitution patterns on the quinazoline core to enhance binding affinity and selectivity towards target proteins. The amino group at the 2-position of 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid offers a handle for chemical modifications, such as coupling with other pharmacophores or introducing protecting groups. These modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic properties of derived compounds.

One of the most compelling aspects of 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. By designing analogs of this compound that target specific kinase domains, researchers aim to develop drugs that can modulate signaling pathways involved in tumor growth and progression. Preliminary studies have shown that certain derivatives of this compound exhibit inhibitory activity against various kinases, making them promising candidates for further development.

The synthesis of 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid typically involves multi-step organic reactions that build upon readily available starting materials. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

The biological evaluation of 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid and its derivatives has revealed several interesting properties. In vitro studies have demonstrated that certain analogs exhibit cytotoxic effects against various cancer cell lines without significant toxicity towards normal cells. This selectivity is crucial for developing effective anticancer therapies with minimal side effects. Additionally, some derivatives have shown promising activity against infectious agents such as bacteria and viruses.

The development of novel drug candidates relies heavily on high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. 2-Amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has been utilized in HTS campaigns to screen large libraries of compounds for their ability to interact with target proteins. The results from these screens have led to the identification of several lead compounds that are being further optimized for clinical development.

The role of computational chemistry in drug discovery has also been instrumental in understanding the structure-activity relationships (SAR) of quinazoline derivatives like 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and selectivity without conducting extensive experimental trials. This approach has accelerated the drug discovery process by providing insights into optimal modifications before synthetic efforts are initiated.

In conclusion,2-amino-5, 6, 7, 8-tetrahydroquinazoline, _{- carboxylic acid}^{(CAS No.: 150 6267_-75-9), with its unique structural features and potential biological activities, is a valuable compound in pharmaceutical research. Its versatility as a scaffold for synthesizing novel therapeutic agents underscores its importance in ongoing drug discovery efforts aimed at addressing various diseases.}